Cas no 892501-98-3 (5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde
• CAS No: 892501-98-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 720024
• PubChem ID: 24229531
• Update Time: 2025-05-19

5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,5-(1-pyrrolidinyl)-
• 5-pyrrolidin-1-ylpyridine-2-carbaldehyde
• 5-pyrrolidinylpyridine-2-carbaldehyde
• 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde
• CS-0271772
• DTXSID80640246
• EN300-726186
• 5-(Pyrrolidin-1-yl)picolinaldehyde
• AKOS006222942
• SCHEMBL2600020
• 892501-98-3
• 5-Pyrrolidin-1-ylpyridine-2-carbaldehyde, AldrichCPR
• DB-078338
• MFCD09702370

• Inchi： 1S/C10H12N2O/c13-8-9-3-4-10(7-11-9)12-5-1-2-6-12/h3-4,7-8H,1-2,5-6H2
• InChI Key： VCDZKSRORJIVAT-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1CCCC1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.183
• Melting Point: 101 °C
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.605
• PSA: 33.20000
• LogP: 1.55930

5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde

5-(Pyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS No. 892501-98-3): A Comprehensive Overview

5-(Pyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS No. 892501-98-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrrolidinopyridine carbaldehyde, is characterized by its unique structural features, which include a pyridine ring and a pyrrolidine moiety, both of which contribute to its chemical reactivity and biological activity.

The molecular formula of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde is C₁₀H₁₃N₃O, with a molecular weight of approximately 187.23 g/mol. The compound is typically synthesized through the condensation of pyrrolidine and pyridine-2-carbaldehyde in the presence of a suitable catalyst. This synthetic route has been extensively studied and optimized to ensure high yields and purity, making it a reliable method for large-scale production.

One of the key areas of interest in the study of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde is its potential as a building block in the synthesis of more complex molecules. The presence of the aldehyde functional group provides multiple opportunities for further chemical modifications, such as reductive amination, aldol condensation, and Wittig reactions. These transformations can lead to the formation of diverse derivatives with varying biological activities, making 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde an important intermediate in drug discovery and development.

In recent years, 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde has been explored for its potential therapeutic applications. Research has shown that compounds derived from this scaffold exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde exhibited potent inhibitory effects on tumor necrosis factor-alpha (TNF-α), a key mediator of inflammation and immune responses.

Another area of interest is the use of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde in the development of central nervous system (CNS) drugs. The pyridine ring and pyrrolidine moiety are known to confer favorable pharmacokinetic properties, such as good blood-brain barrier permeability and metabolic stability. These characteristics make 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde an attractive starting point for the design of novel CNS-active compounds. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde showed promising activity as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders.

The safety profile of 5-(pyrrolidin-1-yl)pyridine-2-carbaldehyde has also been investigated to ensure its suitability for pharmaceutical applications. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary to fully understand its potential risks and benefits.

In conclusion, 5-(Pyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS No. 892501-98-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new derivatives and applications for this versatile compound, highlighting its importance in the field.